Cas no 126572-74-5 (ETH 5234)

• Product Name: ETH 5234
• CAS No: 126572-74-5
• MF: C₅₂H₁₀₀N₂O₃
• MW: 801.362016677856
• MDL: MFCD00213934
• CID: 180854
• PubChem ID: 601910
• Update Time: 2025-04-19

ETH 5234 Chemical and Physical Properties

Names and Identifiers

• ETH 5234
• 2-[2-(dicyclohexylamino)-2-oxoethoxy]-N,N-dioctadecylacetamide
• Calcium ionophore IV
• N,N-Dicyclohexyl-N',N'-dioctadecyl-3-oxapentanediamide
• N,N-Dicyclohexyl-N',N'-dioctadecyl-diglycolic diamide
• ETH 5234, N,N-Dicyclohexyl-Nμ,Nμ-dioctadecyl-3-oxapentanediamide, N,N-Dicyclohexyl-Nμ,Nμ-dioctadecyl-diglycolic diamide
• DTXSID80345108
• calcium-ionophore iv
• SCHEMBL599431
• Acetamide, 2-[2-(dicyclohexylamino)-2-oxoethoxy]-N,N-dioctadecyl-
• N,N-Dicyclohexyl-2-(2-(dioctadecylamino)-2-oxoethoxy)acetamide
• J-005399
• CLLKVTAGSOWKHA-UHFFFAOYSA-N
• Calcium ionophore IV, Selectophore(TM), function tested
• 126572-74-5
• 2-[(DICYCLOHEXYLCARBAMOYL)METHOXY]-N,N-DIOCTADECYLACETAMIDE
• G69966

• MDL： MFCD00213934
• Inchi： 1S/C52H100N2O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-39-45-53(46-40-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)51(55)47-57-48-52(56)54(49-41-35-33-36-42-49)50-43-37-34-38-44-50/h49-50H,3-48H2,1-2H3
• InChI Key： CLLKVTAGSOWKHA-UHFFFAOYSA-N
• SMILES： O=C(COCC(N(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC)=O)N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 800.77300
• Monoisotopic Mass: 800.77339506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 57
• Rotatable Bond Count: 40
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 0.94
• Melting Point: 50-53 °C
• Boiling Point: 816.1°C at 760 mmHg
• Flash Point: 447.4°C
• Refractive Index: 1.497
• PSA: 49.85000
• LogP: 15.84860

ETH 5234 Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：9